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Compound of Interest

Compound Name: PD 165929

cat. No.: B1679121

For Researchers, Scientists, and Drug Development Professionals

Introduction

PD 165929 is a non-peptide, competitive antagonist of the neuromedin-B receptor (NMBR),
also known as the bombesin receptor subtype 1 (BB1). As a selective antagonist, PD 165929 is
a valuable tool for investigating the physiological and pathological roles of the neuromedin B
(NMB) signaling pathway. These application notes provide detailed protocols for the dissolution
and use of PD 165929 in experimental settings, along with a summary of its key characteristics.

Data Presentation

The following table summarizes the quantitative data for PD 165929, providing essential
information for experimental design.

Parameter Value Reference
Molecular Weight 593.80 g/mol [1]

Binding Affinity (Ki) 6.3 nM (for rat NMB receptor) [1]

IC50 (Binding Inhibition) 150 nM (for rat NMB receptor) [1]

IC50 (C6 Cell Binding) 2000 nM

Experimental Protocols
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Protocol 1: Preparation of PD 165929 Stock Solution

This protocol describes the preparation of a concentrated stock solution of PD 165929, which

can be stored for later use in various experiments.

Materials:

PD 165929 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes

Calibrated micropipettes

Procedure:

Equilibration: Allow the vial of PD 165929 powder to equilibrate to room temperature for at
least 1 hour before opening to prevent condensation of moisture.

Solvent Addition: Based on the desired stock solution concentration (e.g., 10 mM), calculate
the required volume of DMSO. For example, to prepare a 10 mM stock solution from 1 mg of
PD 165929 (MW = 593.80), add 168.4 uL of DMSO.

o Calculation: (1 mg/593.80 g/mol ) / (10 mmol/L) = 0.0001684 L = 168.4 uL

Dissolution: Add the calculated volume of DMSO to the vial containing the PD 165929
powder.

Vortexing: Gently vortex the solution until the powder is completely dissolved. Visually
inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C for short-term storage (up to one month) or at -80°C for long-term storage (up to 6
months).[1]
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Protocol 2: Preparation of Working Solutions for In Vitro
Experiments (e.g., Cell Culture)

This protocol details the dilution of the PD 165929 stock solution to prepare working solutions
for treating cells in culture.

Materials:

e PD 165929 stock solution (e.g., 10 mM in DMSO)

e Appropriate cell culture medium (e.g., DMEM, RPMI-1640)
 Sterile microcentrifuge tubes or plates

Procedure:

Thawing: Thaw a single aliquot of the PD 165929 stock solution at room temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations for your experiment. It is crucial to ensure that the final
concentration of DMSO in the cell culture medium is kept to a minimum, typically below
0.5%, to avoid solvent-induced cytotoxicity.

¢ Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the compound. This is essential to distinguish the effects
of the compound from any effects of the solvent.

o Treatment: Add the prepared working solutions (and vehicle control) to your cell cultures and
proceed with your experimental assay.

Mandatory Visualizations
Neuromedin B Receptor Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the binding of Neuromedin
B (NMB) to its G-protein coupled receptor (NMBR) and the point of inhibition by PD 165929.
NMBR is coupled to a Gq alpha subunit. Activation of Gq leads to the stimulation of
Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PI1P2)
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into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of
intracellular calcium (Ca2+), and DAG activates Protein Kinase C (PKC), leading to various

downstream cellular responses.

Cell Membrane

Click to download full resolution via product page

Caption: NMBR signaling pathway and inhibition by PD 165929.

Experimental Workflow for Dissolving and Using PD
165929

This diagram outlines the logical flow from receiving the compound to its application in an in

vitro experiment.
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Caption: Workflow for PD 165929 preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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